Cas no 1198416-92-0 (3-4-(Trifluoromethyl)phenylpyrrolidine Oxalate)

• Product Name: 3-4-(Trifluoromethyl)phenylpyrrolidine Oxalate
• CAS No: 1198416-92-0
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• MDL: MFCD09788583
• CID: 4789255
• Update Time: 2025-10-31

3-4-(Trifluoromethyl)phenylpyrrolidine Oxalate Chemical and Physical Properties

Names and Identifiers

• 3-[4-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE OXALATE
• 3-(4-(Trifluoromethyl)phenyl)pyrrolidine oxalate
• AR1406
• 3-[4-(Trifluoromethyl)phenyl]pyrrolidineoxalate
• 3-4-(Trifluoromethyl)phenylpyrrolidine Oxalate

• MDL： MFCD09788583
• Inchi： 1S/C11H12F3N.C2H2O4/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9;3-1(4)2(5)6/h1-4,9,15H,5-7H2;(H,3,4)(H,5,6)
• InChI Key： KAOIKDIXYSSMQU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1CNCC1)(F)F.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 86.6

Experimental Properties

• Color/Form: White to Yellow Solid

3-4-(Trifluoromethyl)phenylpyrrolidine Oxalate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-4-(Trifluoromethyl)phenylpyrrolidine Oxalate

3-(4-Trifluoromethyl)phenylpyrrolidine Oxalate: A Comprehensive Overview

The compound with CAS No. 1198416-92-0, commonly referred to as 3-(4-Trifluoromethyl)phenylpyrrolidine Oxalate, has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is widely recognized for its versatility in various chemical applications. The presence of the trifluoromethyl group at the para position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable tool in drug discovery and material science.

Pyrrolidine oxalate derivatives have been extensively studied due to their potential as intermediates in the synthesis of bioactive molecules. The trifluoromethyl substituent, a common feature in modern drug design, enhances the lipophilicity and stability of the compound, which are critical factors in determining its pharmacokinetic profile. Recent studies have highlighted the role of 3-(4-Trifluoromethyl)phenylpyrrolidine Oxalate in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 3-(4-Trifluoromethyl)phenylpyrrolidine Oxalate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrrolidine ring, followed by substitution reactions to introduce the trifluoromethyl group and subsequent oxidation to form the oxalate salt. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

In terms of applications, 3-(4-Trifluoromethyl)phenylpyrrolidine Oxalate has shown promise in several areas. In medicinal chemistry, it serves as a building block for constructing complex molecular architectures with desired bioactivity. For instance, its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the construction of enantiomerically pure compounds. Additionally, its role as a ligand in metal-catalyzed reactions has been explored, further expanding its utility in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the structural and electronic properties of 3-(4-Trifluoromethyl)phenylpyrrolidine Oxalate. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the nitrogen atom in the pyrrolidine ring, which could influence its interactions with biological targets. These findings are particularly relevant for understanding its binding affinity to proteins and nucleic acids.

From an environmental perspective, the ecological impact of 3-(4-Trifluoromethyl)phenylpyrrolidine Oxalate has also been investigated. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be suitable for use in eco-friendly chemical processes. However, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, 3-(4-Trifluoromethyl)phenylpyrrolidine Oxalate represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an exciting subject for ongoing research. As new insights into its structure-function relationships emerge, this compound is likely to play an increasingly important role in advancing both academic and industrial objectives.